N-(2,6-dimethylphenyl)-1-[(3-fluorophenyl)methyl]-6-oxopyridine-3-carboxamide

• IUPAC Name: N-(2,6-dimethylphenyl)-1-[(3-fluorophenyl)methyl]-6-oxopyridine-3-carboxamide
• InChI: InChI=1S/C21H19FN2O2/c1-14-5-3-6-15(2)20(14)23-21(26)17-9-10-19(25)24(13-17)12-16-7-4-8-18(22)11-16/h3-11,13H,12H2,1-2H3,(H,23,26)
• InChI Key: ZDBILBPLDLBNCD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=O)C2=CN(C(=O)C=C2)CC3=CC(=CC=C3)F
• Molecular Formula: C21H19FN2O2
• Molecular Weight: 350.4 g/mol

Description

N-(2,6-dimethylphenyl)-1-[(3-fluorophenyl)methyl]-6-oxopyridine-3-carboxamide, also known as DMFO, is a chemical compound that has gained significant attention in the field of scientific research. This compound belongs to the pyridinecarboxamide family and has been studied extensively for its potential therapeutic applications.

Scientific Research Applications

Synthesis and Characterization

Research has focused on synthesizing new compounds and evaluating their properties. For instance, novel aromatic polyamides containing ether and bulky fluorenylidene groups have been prepared, exhibiting high solubility in organic solvents and high thermal stability, with potential applications in high-performance materials (S. Hsiao, Chin‐Ping Yang, Weilong Lin, 1999). Similarly, studies on Schiff's bases and azetidinones have demonstrated potential antidepressant and nootropic activities, suggesting a route for the development of new therapeutic agents (Asha B. Thomas, R. Nanda, L. Kothapalli, S. C. Hamane, 2016).

Applications in Materials Science

The research has also extended to materials science, where new polyamides with enhanced thermal stability and solubility have been developed. These materials are amorphous, allowing for the creation of transparent, flexible films suitable for a variety of applications (Dong-Dong Guo, Shou-Ri Sheng, Xiaoyan Sang, Zhenzhong Huang, Xiao-Ling Liu, 2015). Additionally, novel polyamides featuring fluorene-based triphenylamine units have been synthesized, showing promising electrofluorescence and electrochromic properties, which could be beneficial for developing new electronic and photonic devices (Ningwei Sun, Fei Feng, Daming Wang, Ziwei Zhou, Y. Guan, Guodong Dang, Hongwei Zhou, Chunhai Chen, Xiaogang Zhao, 2015).

Biochemical and Pharmaceutical Research

In biochemical and pharmaceutical research, the focus has been on the synthesis of derivatives and their potential as therapeutic agents. The discovery of specific inhibitors with applications in cancer therapy exemplifies the pharmaceutical relevance of research on compounds related to N-(2,6-dimethylphenyl)-1-[(3-fluorophenyl)methyl]-6-oxopyridine-3-carboxamide (G. M. Schroeder, Yongmi An, Z. Cai, Xiao-tao Chen, Cheryl M Clark, L. Cornelius, Jun Dai, J. Gullo-Brown, Ashok Gupta, B. Henley, J. Hunt, R. Jeyaseelan, A. Kamath, K. Kim, J. Lippy, L. Lombardo, V. Manne, Simone Oppenheimer, J. Sack, R. Schmidt, Guoxiang Shen, K. Stefanski, J. Tokarski, G. Trainor, B. Wautlet, Donna D. Wei, David K. Williams, Yingru Zhang, Yueping Zhang, J. Fargnoli, R. Borzilleri, 2009).